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Compound of Interest

Compound Name: 5-Methyiltetrahydrofolic acid-13C6

Cat. No.: B15136499

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercial suppliers of 5-
Methyltetrahydrofolic acid-13C6, a critical isotopically labeled internal standard and tracer for
research in folate metabolism, one-carbon metabolism, and drug development. This document
outlines key product specifications from various suppliers, a detailed experimental protocol for
its quantification, and relevant metabolic pathways.

Commercial Supplier Data

The following table summarizes the quantitative data for 5-Methyltetrahydrofolic acid-13C6
and its common variant, 5-Methyltetrahydrofolic acid-(glutamic acid-13C5), from prominent
commercial suppliers. This allows for a direct comparison of key product specifications.
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Experimental Protocol: Quantification of 5-
Methyltetrahydrofolic acid-13C6 in Biological
Samples by LC-MS/MS

This protocol provides a detailed methodology for the analysis of 5-Methyltetrahydrofolic
acid-13C6, often used as an internal standard for the quantification of endogenous 5-
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methyltetrahydrofolate in plasma or serum. This method is adapted from established liquid
chromatography-tandem mass spectrometry (LC-MS/MS) procedures.[1][2]

. Sample Preparation

Spiking with Internal Standard: To a 100 pL aliquot of plasma or serum, add a known
concentration of 5-Methyltetrahydrofolic acid-13C6 solution. The exact amount should be
optimized based on the expected concentration of the endogenous analyte and instrument
sensitivity.

Protein Precipitation: Add 300 pL of cold methanol (containing an antioxidant like 0.1%
ascorbic acid) to the sample to precipitate proteins.

Vortex and Centrifuge: Vortex the mixture vigorously for 30 seconds and then centrifuge at
14,000 x g for 10 minutes at 4°C.

Supernatant Collection: Carefully collect the supernatant and transfer it to a clean tube.

Evaporation and Reconstitution: Evaporate the supernatant to dryness under a gentle
stream of nitrogen. Reconstitute the residue in 100 pL of the initial mobile phase.

. LC-MS/MS Analysis

Liquid Chromatography (LC) System: A high-performance liquid chromatography (HPLC) or
ultra-high-performance liquid chromatography (UHPLC) system.

Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 um particle size) is
commonly used.

Mobile Phase:
o Mobile Phase A: 0.1% formic acid in water.
o Mobile Phase B: 0.1% formic acid in acetonitrile.

Gradient Elution: A typical gradient would start at a low percentage of Mobile Phase B, ramp
up to a high percentage to elute the analyte, and then return to initial conditions for column
re-equilibration. The specific gradient profile should be optimized for the best separation.
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o Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray
ionization (ESI) source operating in positive ion mode.

e Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion transitions
for both endogenous 5-methyltetrahydrofolate and the 13C6-labeled internal standard.

o 5-Methyltetrahydrofolate (unlabeled):m/z 460.2 — 313.1
o 5-Methyltetrahydrofolic acid-13C6:m/z 466.2 — 319.1

o Data Analysis: The concentration of endogenous 5-methyltetrahydrofolate is determined by
calculating the peak area ratio of the analyte to the internal standard and comparing it to a
standard curve prepared with known concentrations of unlabeled 5-methyltetrahydrofolate.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the central role of 5-methyltetrahydrofolate in one-carbon
metabolism and a typical experimental workflow for its analysis.
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Caption: Simplified diagram of the folate cycle within one-carbon metabolism.
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Caption: Experimental workflow for the quantification of 5-methyltetrahydrofolate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15136499?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/15003553/
https://pubmed.ncbi.nlm.nih.gov/15003553/
https://pubmed.ncbi.nlm.nih.gov/15003553/
https://www.researchgate.net/publication/7474059_5-Methyltetrahydrofolic_acid_and_folic_acid_measured_in_plasma_with_liquid_chromatography_tandem_mass_spectrometry_Applications_to_folate_absorption_and_metabolism
https://www.benchchem.com/product/b15136499#commercial-suppliers-of-5-methyltetrahydrofolic-acid-13c6
https://www.benchchem.com/product/b15136499#commercial-suppliers-of-5-methyltetrahydrofolic-acid-13c6
https://www.benchchem.com/product/b15136499#commercial-suppliers-of-5-methyltetrahydrofolic-acid-13c6
https://www.benchchem.com/product/b15136499#commercial-suppliers-of-5-methyltetrahydrofolic-acid-13c6
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15136499?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15136499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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